Cas no 2034273-69-1 (4-[6-(5-fluoro-1-benzothiophene-2-carbonyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-2-yl]morpholine)

• Product Name: 4-[6-(5-fluoro-1-benzothiophene-2-carbonyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-2-yl]morpholine
• CAS No: 2034273-69-1
• MF: C₁₉H₁₇FN₄O₂S
• MW: 384.427285909653
• CID: 5376474
• Update Time: 2025-10-24

4-[6-(5-fluoro-1-benzothiophene-2-carbonyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-2-yl]morpholine Chemical and Physical Properties

Names and Identifiers

• (5-fluoro-1-benzothiophen-2-yl)-(2-morpholin-4-yl-5,7-dihydropyrrolo[3,4-d]pyrimidin-6-yl)methanone
• 4-[6-(5-fluoro-1-benzothiophene-2-carbonyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-2-yl]morpholine

• Inchi： 1S/C19H17FN4O2S/c20-14-1-2-16-12(7-14)8-17(27-16)18(25)24-10-13-9-21-19(22-15(13)11-24)23-3-5-26-6-4-23/h1-2,7-9H,3-6,10-11H2
• InChI Key： SGMWEBCZYYQXHN-UHFFFAOYSA-N
• SMILES： C(C1SC2=CC=C(F)C=C2C=1)(N1CC2=CN=C(N3CCOCC3)N=C2C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes

Additional information on 4-[6-(5-fluoro-1-benzothiophene-2-carbonyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-2-yl]morpholine

Introduction to Compound with CAS No. 2034273-69-1 and Product Name: 4-[6-(5-fluoro-1-benzothiophene-2-carbonyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-2-yl]morpholine

The compound identified by the CAS number 2034273-69-1 and the product name 4-[6-(5-fluoro-1-benzothiophene-2-carbonyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-2-yl]morpholine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential biological activities and structural complexity. The presence of multiple fused rings and functional groups makes it a promising candidate for further investigation in drug discovery and development.

One of the most striking features of this compound is its intricate molecular architecture, which includes a pyrrolo[3,4-d]pyrimidine core. Pyrrolopyrimidines are well-known scaffolds in medicinal chemistry, often incorporated into molecules that exhibit kinase inhibition properties. The specific substitution pattern in this compound, particularly the 5-fluoro-1-benzothiophene-2-carbonyl moiety, contributes to its unique chemical properties and may play a crucial role in modulating its biological activity.

Recent research has highlighted the importance of fluorinated aromatic rings in enhancing the bioavailability and metabolic stability of pharmaceutical compounds. The fluorine atom in the 5-fluoro-1-benzothiophene unit is likely to influence the electronic properties of the molecule, thereby affecting its binding affinity to biological targets. This feature is particularly relevant in the context of developing small-molecule inhibitors for therapeutic applications.

The morpholine ring at the 4-position of the molecule introduces another layer of complexity, potentially influencing both solubility and pharmacokinetic profiles. Morpholine derivatives are commonly found in drugs due to their ability to enhance oral bioavailability and reduce toxicity. The combination of these structural elements suggests that this compound may possess multiple desirable properties for drug development.

In terms of biological activity, preliminary studies have indicated that this compound may exhibit inhibitory effects on certain enzymes or receptors relevant to diseases such as cancer and inflammation. The pyrrolopyrimidine core is known to interact with kinases, which are critical targets in oncology research. Additionally, the morpholine moiety could potentially modulate other biological pathways, making this compound a multitargeted therapeutic agent.

The synthesis of this compound involves multi-step organic reactions, requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions are likely employed to construct the complex fused ring system. The introduction of fluorine atoms often necessitates specialized synthetic methodologies to achieve high regioselectivity and functional group tolerance.

From a computational chemistry perspective, molecular modeling studies can provide valuable insights into the binding mode of this compound with its intended biological targets. Techniques such as docking simulations and molecular dynamics simulations are routinely used to predict binding affinities and understand interaction mechanisms. These computational approaches can guide experimental efforts by identifying key residues involved in binding and optimizing lead structures.

The pharmacological evaluation of this compound will involve both in vitro and in vivo assays to assess its potency, selectivity, and toxicity. In vitro assays can provide rapid screening data on enzyme inhibition or receptor binding properties, while animal models can offer more comprehensive information on efficacy and safety profiles. The integration of these data will be crucial for determining the potential therapeutic value of this molecule.

Given the growing interest in fluorinated heterocycles as pharmacophores, compounds like this one represent an important area of research for pharmaceutical companies seeking novel drug candidates. The structural complexity and functional diversity make it a versatile platform for further derivatization and optimization. Future studies may explore analogs with modified substitution patterns or alternative heterocyclic cores to enhance biological activity or improve pharmacokinetic properties.

The development of new therapeutic agents is a complex process that requires interdisciplinary collaboration between chemists, biologists, pharmacologists, and clinicians. Each stage of drug discovery—from initial design to clinical trials—depends on accurate experimental data and robust computational predictions. Compounds like 4-[6-(5-fluoro-1-benzothiophene-2-carbonyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-2-yl]morpholine exemplify the innovative approaches being taken to address unmet medical needs through rational drug design.